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Compound of Interest

Compound Name: 1-Chloro-3-ethylpentane

Cat. No.: B13198751

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following guide compiles all publicly available technical information on 1-
Chloro-3-ethylpentane (CAS: 128399-47-3). It is important to note that comprehensive
experimental data, including biological activity, detailed reaction protocols, and extensive
toxicological studies, are not readily available in the published literature or common chemical
databases. This document serves as a summary of the existing fundamental data.

Chemical Identity and Physical Properties

1-Chloro-3-ethylpentane is a halogenated alkane. Its core structure consists of a pentane
chain with a chlorine atom at the first position and an ethyl group at the third position.

Table 1: Chemical Identifiers and Computed Properties
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Property Value Source
CAS Number 128399-47-3 [1][2][3]
Molecular Formula C7H15CI [11[2][3]
Molecular Weight 134.65 g/mol [11[2]
IUPAC Name 1-chloro-3-ethylpentane [1]
SMILES CCc(cc)cccCl [1]

InChI=1S/C7H15Cl/c1-3-7(4-
InChl [1]
2)5-6-8/h7H,3-6H2,1-2H3

NDIRZBJZIKNIEK-
InChlKey [1]
UHFFFAOYSA-N

XLogP3 3.6 [1]
Topological Polar Surface Area 0 A2 [1]
Heavy Atom Count 8 [1]
Complexity 39.7 [1]

Synthesis and Reactivity (General Overview)

Detailed, peer-reviewed synthesis protocols specifically for 1-Chloro-3-ethylpentane are not
publicly documented. However, its synthesis can be logically inferred from general organic
chemistry principles. A plausible synthetic route is the hydrochlorination of 3-ethyl-1-pentene.

Hypothetical Synthesis Workflow
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Hydrochlorination
(e.g., HCI)

1-Chloro-3-ethylpentane
(CAS: 128399-47-3)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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